Cas no 1498536-79-0 (1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 1498536-79-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6330578
• PubChem ID: 82435822
• Update Time: 2025-07-02

1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine
• EN300-1746459
• 1498536-79-0

• Inchi： 1S/C8H12N2S/c1-5(9)8-7(6-2-3-6)10-4-11-8/h4-6H,2-3,9H2,1H3
• InChI Key： RNCMUVIOWMJHTN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C)N)C1CC1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine

Introduction to 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine (CAS No. 1498536-79-0)

1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1498536-79-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a thiazole core substituted with a cyclopropyl group and an ethylamine side chain, making it a structurally unique molecule with potential therapeutic applications. The presence of both sulfur and nitrogen in the thiazole ring imparts unique electronic and steric properties, which are leveraged in drug design to modulate biological targets effectively.

The compound’s molecular structure suggests a high degree of complexity, which may contribute to its interaction with biological systems in novel ways. The 4-cyclopropyl substitution at the fifth position of the thiazole ring introduces steric hindrance, potentially influencing binding affinity and selectivity when interacting with protein targets. This structural feature is particularly relevant in the development of small-molecule inhibitors or modulators targeting enzymes or receptors involved in disease pathways.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been explored for their potential roles in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The amine functional group in 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine provides a site for further chemical modification, enabling the synthesis of analogs with tailored pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The thiazole core is a well-documented pharmacophore found in numerous approved drugs, including antifungals and anti-inflammatory agents. By incorporating a cyclopropyl group and an ethylamine moiety, researchers can fine-tune the compound’s interactions with biological targets, enhancing its efficacy while minimizing off-target effects. This approach aligns with contemporary drug development strategies that emphasize structure-based design and rational optimization.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular modeling techniques can predict how 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine might interact with specific proteins or enzymes, providing insights into its mechanism of action. Such predictions are crucial for guiding experimental efforts and reducing the time required to bring a drug candidate from discovery to clinical testing.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thiazole ring, followed by nucleophilic substitution or other coupling reactions to introduce the 4-cyclopropyl and ethylamine groups. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before, facilitating their use in research and development.

From a medicinal chemistry perspective, the flexibility of the ethylamine side chain offers opportunities for derivatization into more sophisticated molecules. By modifying this group—such as through alkylation or acylation—chemists can explore new chemical spaces without altering the core thiazole pharmacophore. This modular approach allows for rapid diversification of the compound library while maintaining key structural elements that may contribute to biological activity.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-function relationships at a molecular level. Compounds like 1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine serve as valuable tools for exploring these relationships because they combine known pharmacophores with novel structural features. By studying their interactions with biological targets, researchers can gain insights into how subtle changes in molecular architecture influence drug efficacy and selectivity.

The potential therapeutic applications of this compound are broad but not yet fully explored. Early studies may focus on identifying new targets or validating existing hypotheses about how thiazole derivatives influence disease pathways. For instance, if this molecule demonstrates inhibitory activity against an enzyme involved in cancer progression or inflammation, it could serve as a starting point for developing more potent and selective inhibitors.

In conclusion,1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-amine (CAS No. 1498536-79-0) represents an intriguing candidate for further investigation in pharmaceutical research. Its unique structural features—combining a thiazole core with a cyclopropyl substituent and an ethylamine side chain—make it a promising scaffold for drug discovery efforts aimed at addressing unmet medical needs. As computational methods improve and synthetic techniques evolve, compounds like this one will continue to play a critical role in advancing our understanding of molecular interactions and developing new treatments for human diseases.